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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzaldehyde

Cat. No.: B1294362

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluoro-2-nitrobenzaldehyde, a
key intermediate in organic synthesis. This document details its physicochemical properties,
experimental protocols for its synthesis, and relevant safety information, tailored for
professionals in research and drug development.

Core Properties of 4-Fluoro-2-nitrobenzaldehyde

4-Fluoro-2-nitrobenzaldehyde is a versatile chemical compound utilized in the synthesis of
various pharmaceuticals, agrochemicals, and other complex organic molecules.[1] Its distinct
fluorine and nitro functional groups impart unique electronic properties that enhance its
reactivity, making it a valuable building block in synthetic chemistry.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of 4-Fluoro-2-
nitrobenzaldehyde.
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Property Value Source
Molecular Formula C7H4FNO3 [2][3]
Molecular Weight 169.11 g/mol [2][3]
CAS Number 2923-96-8 [2][3]
Physical Form Solid [4]
Purity >95% [4]
Storage Temperature Refrigerator [4]

Synthesis of 4-Fluoro-2-nitrobenzaldehyde

The synthesis of 4-Fluoro-2-nitrobenzaldehyde can be achieved through the halogen

exchange reaction of a corresponding chloro-nitrobenzaldehyde with an alkali metal fluoride.

This process is a general method for preparing fluoro-nitro-benzaldehydes.

Experimental Protocol: Halogen Exchange Reaction

This protocol is adapted from a general method for the preparation of fluoro-nitro-

benzaldehydes.

Materials:

4-Chloro-2-nitrobenzaldehyde

e Potassium fluoride (anhydrous)

e Dimethylformamide (DMF)

o Methylene chloride

e Water

e Round-bottom flask

e Stirrer
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Heating mantle
Vacuum evaporator
Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask, suspend 4-chloro-2-nitrobenzaldehyde and an
excess of anhydrous potassium fluoride (e.g., 2 molar equivalents) in dimethylformamide.

Reaction: Stir the mixture vigorously and heat to a temperature of 100-160°C. The reaction
progress can be monitored by thin-layer chromatography (TLC).

Solvent Removal: Once the reaction is complete, cool the mixture and evaporate the
dimethylformamide under reduced pressure.

Extraction: To the resulting residue, add water and extract the product with methylene
chloride.

Washing and Drying: Separate the organic phase and wash it with water. Dry the organic
phase over an anhydrous drying agent.

Purification: Evaporate the methylene chloride to yield the crude 4-Fluoro-2-
nitrobenzaldehyde. The product can be further purified by recrystallization from a suitable
solvent.

Analytical Methods

The analysis of nitroaromatic compounds such as 4-Fluoro-2-nitrobenzaldehyde can be

performed using various chromatographic techniques. High-performance liquid

chromatography (HPLC) with UV detection and gas chromatography (GC) coupled with mass

spectrometry (MS) or an electron capture detector (ECD) are suitable methods for the

determination and quantification of these compounds.[5]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1294362?utm_src=pdf-body
https://www.benchchem.com/product/b1294362?utm_src=pdf-body
https://www.benchchem.com/product/b1294362?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp74-c6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

4-Fluoro-2-nitrobenzaldehyde is classified as an irritant.[2] It is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[2][6]

Hazard Statements:

e H302: Harmful if swallowed[4]

e H315: Causes skin irritation[2][6]

e H319: Causes serious eye irritation[2][6]

e H332: Harmful if inhaled[4]

o H335: May cause respiratory irritation[2][6]

Precautionary Measures:

Wear protective gloves, protective clothing, eye protection, and face protection.[6]

Use only outdoors or in a well-ventilated area.[6]

Avoid breathing dust and fumes.[6]

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[6]

Store in a well-ventilated place and keep the container tightly closed.[6]

Logical Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis of 4-Fluoro-2-
nitrobenzaldehyde via a halogen exchange reaction.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1294362?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-nitrobenzaldehyde
https://store.apolloscientific.co.uk/storage/msds/PC400738_msds.pdf
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3249f6dd?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-nitrobenzaldehyde
https://store.apolloscientific.co.uk/storage/msds/PC400738_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-nitrobenzaldehyde
https://store.apolloscientific.co.uk/storage/msds/PC400738_msds.pdf
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3249f6dd?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-nitrobenzaldehyde
https://store.apolloscientific.co.uk/storage/msds/PC400738_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC400738_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC400738_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC400738_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC400738_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC400738_msds.pdf
https://www.benchchem.com/product/b1294362?utm_src=pdf-body
https://www.benchchem.com/product/b1294362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

aaaaaaaaaaaaa

CEPENCETOE  sovent Removal n Drying & Concentration
(100-160°C) M ride

\\\\\

Click to download full resolution via product page

Synthesis workflow for 4-Fluoro-2-nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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